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Compound of Interest

Compound Name: AZD1134

Cat. No.: B10837641 Get Quote

AZD1134: Application Notes and Protocols for
Research
Initial investigations indicate that AZD1134 is a selective herbicide and not a compound

typically studied in the context of drug development for human or veterinary applications. Our

comprehensive search of scientific literature and databases reveals that the primary

mechanism of action for AZD1134 is the inhibition of acetolactate synthase (ALS).[1] The ALS

enzyme is critical for the biosynthesis of essential amino acids in plants, and its inhibition leads

to weed death.[1] This enzyme is not present in mammals, which is why herbicides targeting

ALS are selective for plants.

There is currently no scientific evidence to suggest that AZD1134 has defined biological targets

or mechanisms of action within mammalian systems that would warrant its investigation for

drug development purposes. Searches for its use in mammalian cell studies or for established

protocols in preclinical research have not yielded any relevant results.

Therefore, the creation of detailed application notes, experimental protocols, and signaling

pathway diagrams for AZD1134 for an audience of researchers and drug development

professionals would be inappropriate and scientifically unfounded. The premise of the request

appears to be based on a misunderstanding of the compound's known biological activity.

For researchers interested in compounds with similar names that are investigated in a

biomedical context, it is crucial to verify the specific chemical entity and its documented

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10837641?utm_src=pdf-interest
https://www.benchchem.com/product/b10837641?utm_src=pdf-body
https://www.benchchem.com/product/b10837641?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30642642/
https://pubmed.ncbi.nlm.nih.gov/30642642/
https://www.benchchem.com/product/b10837641?utm_src=pdf-body
https://www.benchchem.com/product/b10837641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological targets. For instance, other compounds from AstraZeneca (with the "AZD" prefix) are

well-documented clinical and preclinical drug candidates with defined mechanisms of action in

human diseases. However, AZD1134 does not fall into this category based on publicly

available information.

We advise researchers to confirm the identity and biological target of any compound before

commencing experimental work. Should further information become available regarding a

validated, non-herbicide-related biological activity of AZD1134 in mammalian systems, this

document will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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